3,5-Dimethyl-4-((4-(thiophen-3-yloxy)piperidin-1-yl)sulfonyl)isoxazole
Description
3,5-Dimethyl-4-((4-(thiophen-3-yloxy)piperidin-1-yl)sulfonyl)isoxazole, also known as DMTS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMTS belongs to the class of isoxazole sulfonamides and possesses a unique chemical structure that makes it a promising candidate for drug development.
Scientific Research Applications
Isoxazole Synthesis
Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . The synthesis of isoxazoles is significant to medicinal chemists as they provide the ability to expand the available drug-like chemical space . The compound “3,5-Dimethyl-4-((4-(thiophen-3-yloxy)piperidin-1-yl)sulfonyl)isoxazole” could be a potential candidate for the synthesis of isoxazoles .
Biological Activity
The biological activity of isoxazoles, such as the cytotoxic effect of 3,4,5-trisubstituted isoxazoles, has been observed . The compound “3,5-Dimethyl-4-((4-(thiophen-3-yloxy)piperidin-1-yl)sulfonyl)isoxazole” could be used to study these effects .
Drug Discovery
Isoxazoles are significant to medicinal chemists as they provide the ability to expand the available drug-like chemical space . The compound “3,5-Dimethyl-4-((4-(thiophen-3-yloxy)piperidin-1-yl)sulfonyl)isoxazole” could be used in the drug discovery process .
Large-Scale Production
For achieving engineering application of pentazolium anionic energetic materials, it is necessary to realize large-scale production of 3,5-dimethyl-4-hydroxyphenylpentazole (HPP) as the precursor of pentazole . The compound “3,5-Dimethyl-4-((4-(thiophen-3-yloxy)piperidin-1-yl)sulfonyl)isoxazole” could be used in this process .
Pilot Synthesis
The pilot synthesis techniques of HPP were performed based on accessibly lab-leveled method using 10 L and 100 L reactors for scale-up experiments . The compound “3,5-Dimethyl-4-((4-(thiophen-3-yloxy)piperidin-1-yl)sulfonyl)isoxazole” could be used in these experiments .
Photochromic Materials
An asymmetrical photochromic diarylethene 1- (3,5-Dimethyl-4-isoxazolyl)-2- [2-methyl-5- (p-ethoxyphenyl)-3-thienyl] perfluorocyclopentene (1o) was synthesized and its photochromic properties were investigated . The compound “3,5-Dimethyl-4-((4-(thiophen-3-yloxy)piperidin-1-yl)sulfonyl)isoxazole” could be used in the synthesis of photochromic materials .
properties
IUPAC Name |
3,5-dimethyl-4-(4-thiophen-3-yloxypiperidin-1-yl)sulfonyl-1,2-oxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O4S2/c1-10-14(11(2)20-15-10)22(17,18)16-6-3-12(4-7-16)19-13-5-8-21-9-13/h5,8-9,12H,3-4,6-7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCLZYVPLVAGMKE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)N2CCC(CC2)OC3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dimethyl-4-((4-(thiophen-3-yloxy)piperidin-1-yl)sulfonyl)isoxazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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